1-([2,3'-Bipyridin]-4-ylmethyl)-3-phenylurea

• IUPAC Name: 1-phenyl-3-[(2-pyridin-3-ylpyridin-4-yl)methyl]urea
• InChI: InChI=1S/C18H16N4O/c23-18(22-16-6-2-1-3-7-16)21-12-14-8-10-20-17(11-14)15-5-4-9-19-13-15/h1-11,13H,12H2,(H2,21,22,23)
• InChI Key: LZGVAXDJXVMNIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

The compound “1-([2,3’-Bipyridin]-4-ylmethyl)-3-phenylurea” is a complex organic molecule. It contains a bipyridine moiety, which is a type of aromatic heterocycle. Bipyridines are often used as ligands in coordination chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The bipyridine and phenylurea moieties would likely contribute significantly to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These might include its density, color, hardness, melting and boiling points, and electrical conductivity.

Scientific Research Applications

Transition-Metal Complex Ligands

• Bipyridine derivatives serve as essential ligands in transition-metal catalysis. .

Photosensitizers

• Bipyridines are employed as photosensitizers in photodynamic therapy (PDT). .

Supramolecular Architectures

• Bipyridine-based molecules participate in the construction of supramolecular structures. .

Viologens

• Viologens, which contain bipyridine moieties, find applications in redox chemistry, electrochromic devices, and sensors. .

Electrochemical Methods

• Researchers explore electrochemical approaches for synthesizing bipyridines. .

Nitrogen-Doped Porous Carbons (NPCs)

• Bipyridine-containing metal-organic frameworks (MOFs) can be directly carbonized to produce nitrogen-doped porous carbons (NPCs). .

Mechanism of Action

Target of Action

It’s worth noting that bipyridines, a family of organic compounds consisting of two pyridyl rings, are known to form complexes with most transition metal ions . These complexes have distinctive optical properties and are of broad academic interest .

Mode of Action

Generally, at the molecular level, there needs to be an interaction between the molecule of the substance and a receptor or an enzyme that responds to the interaction with the substance . The interaction can be considered as something like a lock and key mechanism, where the molecular target has a binding site (the “lock”), and part of the substance molecule (the “key”) needs to fit into that site and successfully bind to it in order to trigger a response .

Biochemical Pathways

Biochemical pathways provide an overview of the chemical reactions of cells in various species and organs . The compound, depending on its specific targets and mode of action, could potentially influence one or more of these pathways.

Pharmacokinetics

Pharmacokinetics is based on the analysis of drug concentrations and involves a complex chain of events linking the administered dose to the observed response .

Result of Action

A related compound, (s)-1-((2′,6-bis(difluoromethyl)-[2,4′-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (bms-986176/lx-9211), was identified as a highly selective, cns penetrant, potent aak1 inhibitor . This suggests that compounds with similar structures could potentially have significant molecular and cellular effects.

Action Environment

Environmental conditions can significantly impact the effectiveness of many chemical compounds .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. These might include its toxicity, flammability, and reactivity.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting photophysical properties, it might be studied for use in optoelectronic devices.